Cas no 377052-22-7 (7-(2-chlorophenyl)methyl-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-chlorophenyl)methyl-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 377052-22-7
• MF: C₂₃H₂₃ClN₆O₂
• MW: 450.920723199844
• CID: 6325099
• PubChem ID: 983163
• Update Time: 2025-10-29

7-(2-chlorophenyl)methyl-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)methyl-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• AKOS005485406
• 7-[(2-chlorophenyl)methyl]-3-methyl-8-(4-phenylpiperazin-1-yl)purine-2,6-dione
• 377052-22-7
• Oprea1_394349
• SR-01000481342
• Z238920690
• 7-(2-chlorobenzyl)-3-methyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
• SR-01000481342-1
• 7-(2-chlorobenzyl)-3-methyl-8-(4-phenyl-1-piperazinyl)-3,7-dihydro-1H-purine-2,6-dione
• AKOS001368888
• F0886-0040

• Inchi： 1S/C23H23ClN6O2/c1-27-20-19(21(31)26-23(27)32)30(15-16-7-5-6-10-18(16)24)22(25-20)29-13-11-28(12-14-29)17-8-3-2-4-9-17/h2-10H,11-15H2,1H3,(H,26,31,32)
• InChI Key： DTUIAVMXWUCKGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C2C(NC(N(C)C=2N=C1N1CCN(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 450.1571017g/mol
• Monoisotopic Mass: 450.1571017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7-(2-chlorophenyl)methyl-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(2-chlorophenylmethyl)-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 377052-22-7 represents a fascinating molecule in the realm of pharmaceutical chemistry, characterized by its intricate structural framework and potential therapeutic applications. This bicyclic structure, featuring a purine core appended with various substituents, has garnered significant attention due to its unique pharmacophoric features and its implications in drug discovery and development.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating purine scaffolds. Purines are fundamental nucleobases found in DNA and RNA, and their derivatives have long been recognized for their biological significance. Among these derivatives, 7-(2-chlorophenylmethyl)-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione stands out due to its complex arrangement of functional groups, which includes chlorophenyl, methyl, and phenylpiperazine moieties.

The presence of the 2-chlorophenyl group introduces a region of electron-withdrawing character through the chlorine atom's inductive effect, while the 4-phenylpiperazine moiety contributes to the molecule's solubility and interaction with biological targets. These features make the compound an intriguing candidate for further investigation in various therapeutic contexts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The purine core provides a versatile platform for modifications that can fine-tune biological activity. For instance, studies have shown that derivatives of this compound exhibit properties that make them suitable for applications in central nervous system (CNS) disorders. The phenylpiperazine ring is particularly noteworthy for its role as a key pharmacophore in drugs targeting neurotransmitter receptors.

The integration of multiple substituents into a single molecular framework allows for a high degree of structural diversity. This diversity is crucial for optimizing drug-like properties such as bioavailability, metabolic stability, and target specificity. Researchers have leveraged computational modeling and high-throughput screening to identify analogs of this compound that exhibit enhanced efficacy or reduced side effects.

In the context of CNS disorders, 7-(2-chlorophenylmethyl)-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential as a precursor to drugs targeting serotonin and dopamine receptors. These receptors are implicated in conditions such as depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The ability to modulate these receptors is critical for developing treatments that can alleviate symptoms without significant adverse effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecules with greater precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly valuable in constructing the carbon-carbon bonds that define this molecule's structure.

Evaluation of pharmacological activity has revealed promising results when this compound is tested against various biological targets. In vitro studies have demonstrated interactions with enzymes and receptors relevant to metabolic disorders and inflammation. These findings suggest that further exploration could yield novel therapeutic agents with broad applicability.

The growing body of research on purine derivatives underscores their importance as building blocks in drug discovery. The versatility of structures like 7-(2-chlorophenylmethyl)-3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione lies not only in their ability to interact with multiple targets but also in their amenability to structural modification.

Ongoing studies aim to elucidate the mechanisms by which these compounds exert their effects at the molecular level. Understanding these mechanisms is essential for designing drugs that are not only effective but also safe for clinical use. Collaborative efforts between chemists and biologists are crucial for translating laboratory findings into tangible benefits for patients.

The future prospects for this compound are bright given its unique structural features and potential therapeutic applications. Continued research will likely uncover new uses and refine existing ones. As our understanding of biological systems grows more sophisticated so too will our ability to design molecules that interact with them in precise ways.